Cas no 53578-01-1 (p-Methylacetophenone Dimethyl Acetal)

53578-01-1 structure
Product Name:p-Methylacetophenone Dimethyl Acetal
CAS No:53578-01-1
Molecular Formula:C11H16O2
Molecular Weight:180.24354
CID:356942
p-Methylacetophenone Dimethyl Acetal Properties
Names and Identifiers
-
- Benzene, 1-(1,1-dimethoxyethyl)-4-methyl-
- 1-(1,1-dimethoxyethyl)-4-methylbenzene
-
- InChIKey: NOAPQVLNLCJECE-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H16O2/c1-9-5-7-10(8-6-9)11(2,12-3)13-4/h5-8H,1-4H3
- SMILES: COC(C1C=CC(C)=CC=1)(OC)C
Computed Properties
- Exact Mass: 180.11508
Experimental Properties
- PSA: 18.46
p-Methylacetophenone Dimethyl Acetal Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M275015-10mg |
p-Methylacetophenone Dimethyl Acetal |
53578-01-1 | 10mg |
$69.00 | 2023-05-18 |
p-Methylacetophenone Dimethyl Acetal Related Literature
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Suman Dhara,Sanjib Panda,Goutam Kumar Lahiri Dalton Trans., 2021,50, 12408-12412
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Alastair J. J. Lennox,Jordan E. Nutting,Shannon S. Stahl Chem. Sci., 2018,9, 356-361
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Shuangli Du,Huan Zhang,Cunbao Deng,Xuefeng Wang,Ruicong Zhai,Zhijie Wen RSC Adv., 2022,12, 30549-30556
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Xinsong Sheng,Ying Yang,Chuandong Jia Mater. Chem. Front., 2023,7, 5041-5045
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Xiangying Meng,Lai You,Siyuan Li,Qi Sun,Haifeng He,Jinglan Wang,Feng Zhao RSC Adv., 2020,10, 37735-37742
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Ping Lei,Kelu Liu,Xin Wan,Dongxue Luo,Xingde Xiang Chem. Commun., 2019,55, 509-512
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Rafael Bertoni da Silveira,Christian Macagnan Probst,Valéria Pereira Ferrer,Jenifer Nowatzki,Hellen Chris Weinschutz,Humberto Maciel Madeira,Waldemiro Gremski,Andrea Senff-Ribeiro Mol. BioSyst., 2010,6, 2403-2416
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Eric R. Williams,Wessel van den Bergh,Morgan Stefik Soft Matter, 2022,18, 7917-7930
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Mei-Hua Chen,Qian-Ying Lu,Yi-Ming Li,Ming-Ming Chu,Xue-Bo Cao CrystEngComm, 2021,23, 4327-4335
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